Cas no 64652-35-3 (methyl trans-2-cyanocyclobutanecarboxylate)
Methyl trans-2-cyanocyclobutanecarboxylate is a cyclobutane derivative featuring both cyano and ester functional groups, offering versatile reactivity for synthetic applications. Its rigid cyclobutane ring enhances stereochemical control in reactions, while the electron-withdrawing cyano and ester groups facilitate nucleophilic substitutions and cycloadditions. This compound is particularly valuable in medicinal chemistry and materials science as a building block for complex molecular architectures. The trans-configuration ensures defined spatial orientation, aiding in the design of stereoselective transformations. High purity and stability under standard conditions make it suitable for demanding synthetic workflows. Its balanced reactivity profile allows for selective modifications, enabling tailored applications in fine chemical synthesis.
64652-35-3 structure
Product Name:methyl trans-2-cyanocyclobutanecarboxylate
CAS No:64652-35-3
MF:C7H9NO2
MW:139.151861906052
CID:2843972
PubChem ID:13129686
Update Time:2025-10-19
methyl trans-2-cyanocyclobutanecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl trans-2-cyanocyclobutanecarboxylate
- 64652-35-3
- methyltrans-2-cyanocyclobutane-1-carboxylate
- methyl trans-2-cyanocyclobutane-1-carboxylate
- DTXSID60520597
- Methyl (1R,2R)-2-cyanocyclobutane-1-carboxylate
-
- Inchi： 1S/C7H9NO2/c1-10-7(9)6-3-2-5(6)4-8/h5-6H,2-3H2,1H3/t5-,6+/m0/s1
- InChI Key： DTCSMANRUIXQRK-NTSWFWBYSA-N
- SMILES： O(C)C([C@@H]1CC[C@H]1C#N)=O
Computed Properties
- Exact Mass: 139.063328530Da
- Monoisotopic Mass: 139.063328530Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 50.1Ų
methyl trans-2-cyanocyclobutanecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100453-100MG |
methyl trans-2-cyanocyclobutanecarboxylate |
64652-35-3 | 95% | 100MG |
￥ 1,603.00 | 2023-03-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100453-250MG |
methyl trans-2-cyanocyclobutanecarboxylate |
64652-35-3 | 95% | 250MG |
￥ 2,560.00 | 2023-03-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100453-500MG |
methyl trans-2-cyanocyclobutanecarboxylate |
64652-35-3 | 95% | 500MG |
￥ 4,270.00 | 2023-03-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100453-1G |
methyl trans-2-cyanocyclobutanecarboxylate |
64652-35-3 | 95% | 1g |
￥ 6,402.00 | 2023-03-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100453-5G |
methyl trans-2-cyanocyclobutanecarboxylate |
64652-35-3 | 95% | 5g |
￥ 19,206.00 | 2023-03-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1546453-100mg |
Methyl (1R,2R)-2-cyanocyclobutane-1-carboxylate |
64652-35-3 | 98% | 100mg |
￥5973.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1546453-250mg |
Methyl (1R,2R)-2-cyanocyclobutane-1-carboxylate |
64652-35-3 | 98% | 250mg |
￥8322.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1546453-500mg |
Methyl (1R,2R)-2-cyanocyclobutane-1-carboxylate |
64652-35-3 | 98% | 500mg |
￥12802.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1546453-1g |
Methyl (1R,2R)-2-cyanocyclobutane-1-carboxylate |
64652-35-3 | 98% | 1g |
￥14937.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1546453-5g |
Methyl (1R,2R)-2-cyanocyclobutane-1-carboxylate |
64652-35-3 | 98% | 5g |
￥38412.00 | 2024-05-05 |
methyl trans-2-cyanocyclobutanecarboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:64652-35-3)methyl trans-2-cyanocyclobutanecarboxylate
Order Number:A1089207
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:34
Price ($):1113.0
Email:sales@amadischem.com
methyl trans-2-cyanocyclobutanecarboxylate Related Literature
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:64652-35-3)methyl trans-2-cyanocyclobutanecarboxylate
Purity:99%
Quantity:1g
Price ($):1113.0